Cas no 863578-24-9 (2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester)

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester structure
863578-24-9 structure
Product Name:2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester
CAS No:863578-24-9
MF:C12H17BFNO2
MW:237.078286886215
MDL:MFCD11617916
CID:706844
PubChem ID:23152508
Update Time:2024-10-26

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-Amino-5-fluorophenyl boronic acid pinacol ester
    • 4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • 2-Amino-5-fluorophenylboronic acid pinacol ester
    • RLUKWTHMONYTKG-UHFFFAOYSA-N
    • MB10004
    • A841616
    • 4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamine
    • 4-fluo
    • 4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine (ACI)
    • 2-(2-Amino-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • s11454
    • SY284914
    • MFCD11617916
    • Z2049754687
    • AS-72481
    • SCHEMBL772615
    • 4-Fluoroaniline-2-boronic acid pinacol ester
    • EN300-12594528
    • 863578-24-9
    • CS-0174002
    • AKOS027321744
    • DTXSID50631045
    • 2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester
    • MDL： MFCD11617916
    • Inchi： 1S/C12H17BFNO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(14)5-6-10(9)15/h5-7H,15H2,1-4H3
    • InChI Key： RLUKWTHMONYTKG-UHFFFAOYSA-N
    • SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C(N)=CC=1

Computed Properties

  • Exact Mass: 237.134
  • Monoisotopic Mass: 237.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5

Experimental Properties

  • Melting Point: 49-50℃
  • PSA: 44.48000
  • LogP: 2.28830

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Pricemore >>

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2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Production Method

Production Method 1

1003-98-1 1003-98-1
25015-63-8 25015-63-8
863578-24-9 863578-24-9
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  rt; 12 h, 120 °C
Reference
Efficient Synthesis of 3H-Indoles Enabled by the Lead-Mediated α-Arylation of β-Ketoesters or γ-Lactams Using Aryl Azides
Zhou, Fei; et al, Organic Letters, 2014, 16(11), 2916-2919

Production Method 2

1003-98-1 1003-98-1
25015-63-8 25015-63-8
863578-24-9 863578-24-9
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  rt; 22 h, 120 °C; 120 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Regiodivergent Synthesis of 11H-Indolo[3,2-c]quinolines and Neocryptolepine from a Common Starting Material
Haaheim, Katja S.; et al, European Journal of Organic Chemistry, 2023, 26(13),

Production Method 3

1003-98-1 1003-98-1
73183-34-3 73183-34-3
863578-24-9 863578-24-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  12 h, 90 °C
Reference
Unprecedented perspectives on the application of CinNapht fluorophores provided by a ''late-stage'' functionalization strategy
Tacke, Eleonore; et al, Chemical Science, 2023, 14(22), 6000-6010

Production Method 4

1003-98-1 1003-98-1
25015-63-8 25015-63-8
863578-24-9 863578-24-9
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  rt; 22 h, reflux; reflux → rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Synthesis and evaluation of the tetracyclic ring-system of isocryptolepine and regioisomers for antimalarial, antiproliferative and antimicrobial activities
Haaheim, Katja S.; et al, Molecules, 2021, 26(11),

Production Method 5

76-09-5 76-09-5
863578-24-9 863578-24-9
Reaction Conditions
1.1 Reagents: 2,2′-Bi-1,3,2-dioxaborolane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  10 min, 80 °C
1.2 Reagents: Triethylamine ,  2,2′-Bi-1,3,2-dioxaborolane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  12 h, 80 °C
1.3 Solvents: Chloroform ;  1 h, rt
Reference
Achieving High Ortho Selectivity in Aniline C-H Borylations by Modifying Boron Substituents
Smith, Milton R. ; et al, ACS Catalysis, 2018, 8(7), 6216-6223

Production Method 6

25015-63-8 25015-63-8
863578-24-9 863578-24-9
Reaction Conditions
1.1 Solvents: Hexane ;  1 h, rt
1.2 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  [2,2′-Bipyridine]-4,4′-diamine, N4,N4,N4′,N4′-tetramethyl- ;  16 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ;  rt
Reference
A Traceless Directing Group for C-H Borylation
Preshlock, Sean M.; et al, Angewandte Chemie, 2013, 52(49), 12915-12919

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Raw materials

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Preparation Products

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:863578-24-9)2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester
Order Number:A841616
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:54
Price ($):889.0/253.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:863578-24-9)2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester
A841616
Purity:99%/99%
Quantity:5g/1g
Price ($):889.0/253.0
Email